Cas no 1156066-78-2 (1-[2-(4-Methylpiperazin-1-yl)phenyl]ethan-1-ol)

• Product Name: 1-[2-(4-Methylpiperazin-1-yl)phenyl]ethan-1-ol
• CAS No: 1156066-78-2
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD12187285
• CID: 5050693
• PubChem ID: 43510132
• Update Time: 2026-02-28

1-[2-(4-Methylpiperazin-1-yl)phenyl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-methylpiperazin-1-yl)phenyl]ethan-1-ol
• NE60029
• 1-[2-(4-methylpiperazin-1-yl)phenyl]ethanol
• Z1258578385
• 1-[2-(4-Methylpiperazin-1-yl)phenyl]ethan-1-ol

• MDL： MFCD12187285
• Inchi： 1S/C13H20N2O/c1-11(16)12-5-3-4-6-13(12)15-9-7-14(2)8-10-15/h3-6,11,16H,7-10H2,1-2H3
• InChI Key： JTKYBOZDZPRTSB-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC=CC=1N1CCN(C)CC1

Computed Properties

• Exact Mass: 220.158
• Monoisotopic Mass: 220.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 351.8±42.0 °C at 760 mmHg
• Flash Point: 169.3±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-[2-(4-Methylpiperazin-1-yl)phenyl]ethan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[2-(4-Methylpiperazin-1-yl)phenyl]ethan-1-ol

1-[2-(4-Methylpiperazin-1-yl)phenyl]ethan-1-ol: A Comprehensive Overview

1-[2-(4-Methylpiperazin-1-yl)phenyl]ethan-1-ol, also known by its CAS registry number 1156066-78-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of organic compounds known as secondary alcohols, with a structure that incorporates a piperazine ring and a phenolic group. The combination of these structural elements contributes to its distinctive chemical behavior and functional versatility.

The molecular formula of 1-[2-(4-Methylpiperazin-1-yl)phenyl]ethan-1-ol is C₁₃H₂₀N₂O, and its molecular weight is approximately 236.33 g/mol. The compound features a piperazine ring, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The presence of a methyl group at the 4-position of the piperazine ring adds to the compound's complexity and potential reactivity. The phenolic group attached to the piperazine ring further enhances its functional diversity, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery and development. Piperazine, being a heterocyclic amine, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This property makes it an attractive scaffold for designing bioactive molecules. In particular, the substitution pattern of the piperazine ring plays a crucial role in determining the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The phenolic group in 1-[2-(4-Methylpiperazin-1-yl)phenyl]ethan-1-ol introduces additional functionality, including hydroxyl group reactivity and potential antioxidant properties. Phenolic compounds are well-known for their ability to scavenge free radicals, which makes them promising candidates for applications in oxidative stress-related diseases. Recent research has explored the use of phenolic derivatives in combating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role.

In terms of synthesis, 1-[2-(4-Methylpiperazin-1-yl)phenyl]ethan-1-ol can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired yield and purity of the final product. Optimization of reaction conditions, such as temperature, solvent, and catalysts, is essential to ensure efficient synthesis and minimize side reactions.

The application of this compound extends beyond pharmaceuticals. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the construction of complex molecules with multiple functional groups. For instance, the hydroxyl group can be readily converted into other functionalities such as ethers or esters, enabling further chemical modifications. Additionally, the piperazine ring can serve as a platform for incorporating additional substituents or linking groups, enhancing the compound's utility in diverse chemical contexts.

In recent years, there has been growing interest in understanding the toxicological profile of piperazine derivatives. While piperazines are generally considered safe at therapeutic doses, their metabolism and potential toxicity need to be carefully evaluated to ensure their safe use in pharmaceutical applications. Studies have shown that certain piperazine derivatives may undergo oxidative metabolism, leading to reactive intermediates that could potentially cause cellular damage if not properly managed.

To address these concerns, researchers have employed advanced analytical techniques such as liquid chromatography-mass spectrometry (LCMS) and nuclear magnetic resonance (NMR) spectroscopy to study the metabolic pathways of this compound. These studies provide valuable insights into its pharmacokinetics and toxicity profile, paving the way for its safe utilization in drug development.

In conclusion, 1-[2-(4-Methylpiperazin-1-yl)phenyl]ethan-1